2-(5-nitro-1H-indazol-1-yl)ethanol

• IUPAC Name: 2-(5-nitroindazol-1-yl)ethanol
• InChI: InChI=1S/C9H9N3O3/c13-4-3-11-9-2-1-8(12(14)15)5-7(9)6-10-11/h1-2,5-6,13H,3-4H2
• InChI Key: ARJLAPREGBZGMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C=NN2CCO
• Molecular Formula: C9H9N3O3
• DSSTOX Substance ID: DTXSID90676556
• Molecular Weight: 207.19 g/mol
• CAS RN: 1056619-14-7

Description

“2-(5-nitro-1H-indazol-1-yl)ethanol” is a chemical compound with the molecular formula C5H7N3O3. It is also known by other names such as “5-Nitro-1H-imidazole-1-ethanol” and "Metronidazole Impurity D". The compound has a molecular weight of 157.13 g/mol.

Molecular Structure Analysis

The compound has a 2D structure and a 3D conformer. The IUPAC name for the compound is “2-(5-nitroimidazol-1-yl)ethanol” and its InChI is "InChI=1S/C5H7N3O3/c9-2-1-7-4-6-3-5(7)8(10)11/h3-4,9H,1-2H2". The compound’s canonical SMILES is "C1=C(N(C=N1)CCO)N+[O-]".

Physical And Chemical Properties Analysis

The compound has a molecular weight of 157.13 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 4. The compound also has a rotatable bond count of 2. Its exact mass and monoisotopic mass are both 157.04874109 g/mol.

Scientific Research Applications

Hydrogen Production from Ethanol

Research on the reforming of bio-ethanol for hydrogen production highlights the potential of ethanol-derived compounds in renewable energy technologies. Catalysts such as Rh and Ni, supported by MgO, ZnO, CeO2, and La2O3, have shown promise for ethanol steam reforming, indicating a pathway for "2-(5-nitro-1H-indazol-1-yl)ethanol" in energy-focused applications (Ni, Leung, & Leung, 2007).

Ethanol Oxidation and Toxicity

Studies on ethanol oxidation underscore the biological relevance of ethanol and its derivatives. For instance, the role of cytochrome P-450 in ethanol oxidation provides insights into the metabolic pathways and potential toxicological aspects of ethanol-related compounds, which could be relevant for assessing "this compound" (Koop & Coon, 1986).

Ethanol in Environmental and Health Contexts

Ethanol's effects on health and the environment, particularly its role in fuel blends and its impact on the intestinal epithelial barrier, have been extensively studied. These findings could provide a backdrop for understanding the environmental and health implications of ethanol derivatives, potentially including "this compound" (Hansen, Zhang, & Lyne, 2005); (Elamin, Masclee, Dekker, & Jonkers, 2013).

Ethanol's Broader Chemical Applications

The catalytic conversion of ethanol, including ethanol steam reforming for hydrogen production, reflects the versatility of ethanol in chemical processes. These studies on catalysts and process conditions might inform potential chemical synthesis or processing applications for "this compound" (Bshish et al., 2011).

Safety and Hazards

The safety data sheet for “2-(5-nitro-1H-indazol-1-yl)ethanol” suggests avoiding dust formation, breathing mist, gas or vapours, and contact with skin and eyes. It also recommends using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition.

Biochemical Analysis

Biochemical Properties

2-(5-nitro-1H-indazol-1-yl)ethanol plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. This compound can act as a substrate or inhibitor in enzymatic reactions, depending on the specific enzyme involved. For instance, it has been observed to interact with oxidoreductases, which are enzymes that catalyze oxidation-reduction reactions. The nitro group in this compound can undergo reduction, leading to the formation of reactive intermediates that can further interact with cellular components .

Cellular Effects

The effects of this compound on various types of cells and cellular processes are diverse. This compound can influence cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, the reduction of the nitro group in this compound can generate reactive nitrogen species, which can affect signaling pathways such as the nitric oxide pathway. Additionally, this compound can alter gene expression by interacting with transcription factors and other regulatory proteins .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. One key mechanism involves the binding of the compound to specific biomolecules, such as enzymes and receptors. This binding can lead to the inhibition or activation of the target biomolecule, resulting in changes in cellular function. For instance, the interaction of this compound with oxidoreductases can inhibit their activity, leading to alterations in cellular redox balance . Additionally, the compound can modulate gene expression by binding to DNA or interacting with transcription factors .

Temporal Effects in Laboratory Settings

The effects of this compound can change over time in laboratory settings. This compound is relatively stable under standard laboratory conditions, but it can undergo degradation over extended periods. The degradation products of this compound can have different biochemical properties and may affect cellular function differently. Long-term studies have shown that prolonged exposure to this compound can lead to cumulative effects on cellular processes, such as oxidative stress and DNA damage .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, this compound can have beneficial effects, such as antimicrobial activity. At higher doses, this compound can exhibit toxic effects, including hepatotoxicity and nephrotoxicity. Threshold effects have been observed, where a specific dosage range is required to achieve the desired therapeutic effect without causing adverse effects .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily those related to the reduction of the nitro group. Enzymes such as nitroreductases play a crucial role in the metabolism of this compound. The reduction of the nitro group leads to the formation of reactive intermediates, which can further participate in biochemical reactions. These metabolic processes can affect the overall metabolic flux and levels of metabolites within the cell .

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can be taken up by cells through passive diffusion or active transport mechanisms. Once inside the cell, this compound can bind to intracellular proteins, affecting its localization and accumulation. The distribution of this compound within tissues can influence its overall bioavailability and therapeutic efficacy .

Subcellular Localization

The subcellular localization of this compound is determined by various factors, including targeting signals and post-translational modifications. This compound can be directed to specific cellular compartments, such as the mitochondria or nucleus, where it can exert its effects. The localization of this compound within subcellular compartments can influence its activity and function, as well as its interactions with other biomolecules .

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-5-nitrobenzaldehyde (4 mmol) in ethanol (10 mL) was added aqueous hydrazine (5 mmol), and the resulting solution was heated at reflux for 2 h to complete hydrazone formation. DIEA (10 mmol) was added to the reaction mixture, and the reaction was subjected to microwave irradiation at 150° C. for 8-10 h. After removal of volatiles in vacuo, the residue obtained was dissolved in EtOAc (30 mL), washed with water (20 mL) and brine (20 mL) and dried over anhydrous sodium sulfate. The solvent was removed in vacuo to yield the product, 2-(5-nitroindazol-1-yl)-ethanol.